Cas no 126-53-4 (Trinonanoin)

Trinonanoin, also known as glyceryl trinonanoate, is a triglyceride composed of three nonanoic acid (C9) chains esterified to a glycerol backbone. This compound is characterized by its well-defined molecular structure and consistent physicochemical properties, making it a valuable reference standard in analytical chemistry, particularly for lipid research and chromatography applications. Its uniform chain length ensures reliable reproducibility in studies involving lipid metabolism, emulsification, or surfactant behavior. Trinonanoin is also utilized in the formulation of synthetic oils and lubricants due to its thermal stability and low volatility. The compound's purity and stability under standard conditions further enhance its suitability for laboratory and industrial applications.
Trinonanoin structure
Trinonanoin structure
Product Name:Trinonanoin
CAS No:126-53-4
MF:C30H56O6
MW:512.762050628662
CID:148697
PubChem ID:57653475
Update Time:2025-06-08

Trinonanoin Chemical and Physical Properties

Names and Identifiers

    • Nonanoic acid,1,1',1''-(1,2,3-propanetriyl) ester
    • 2,3-di(nonanoyloxy)propyl nonanoate
    • Trinonanoin
    • Tripelargonin
    • 1,2,3-Tris-nonanoyloxy-propan
    • 1,2,3-tris-nonanoyloxy-propane
    • EINECS 204-791-5
    • Glycerol tripelargonate
    • Glyceryl pelargonate
    • Glyceryl trinonanoate
    • GLYCERYL TRIPELARGONATE
    • propane-1,2,3-triyl trinonan-1-oate
    • Trinonanoate
    • trinonanoyl-sn-glycerol
    • Trinonylin
    • Tripelargoin
    • 1,2,3-Tripelargonoylglycerol
    • Glycerol trinonanoate
    • monaridin
    • PELARGONIN
    • tri-nonanoi
    • trinonanoin (C9:0)
    • glyceroltrinonanoate
    • NSC 5647
    • 7QCU1321U4
    • HY-W127357
    • Nonanoic acid,2,3-propanetriyl ester
    • DTXSID50155039
    • Q27268713
    • Nonanoic acid, 1,2,3-propanetriyl ester
    • 4-02-00-01021 (Beilstein Handbook Reference)
    • CS-0185594
    • 1,2,3-Trinonanoyl-rac-glycerol
    • UNII-7QCU1321U4
    • AI3-22998
    • 1,2,3-Trinonanoylglycerol, 1,2,3-Tripelargonoylglycerol, Glycerol trinonanoate, Glycerol tripelargonate, Trinonanoin
    • SCHEMBL3423093
    • AKOS040755034
    • Glyceryl trinonanoate, >=99.0%
    • Nonanoin, tri-
    • NSC-5647
    • propane-1,2,3-triyl trinonanoate
    • GLYCERYL TRINONYLATE
    • Nonanoic acid, 1,1',1''-(1,2,3-propanetriyl) ester
    • PD126415
    • J-005392
    • 126-53-4
    • NSC5647
    • 2,3-Bis(nonanoyloxy)propyl nonanoate #
    • NS00024041
    • G63058
    • BRN 1809503
    • TG 9:0_9:0_9:0
    • MDL: MFCD00042912
    • Inchi: 1S/C30H56O6/c1-4-7-10-13-16-19-22-28(31)34-25-27(36-30(33)24-21-18-15-12-9-6-3)26-35-29(32)23-20-17-14-11-8-5-2/h27H,4-26H2,1-3H3
    • InChI Key: YRIMSXJXBHUHJT-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCC)=O)C(COC(CCCCCCCC)=O)COC(CCCCCCCC)=O

Computed Properties

  • Exact Mass: 512.40800
  • Monoisotopic Mass: 512.40768950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 29
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.6
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 0.943 g/mL at 20 °C(lit.)
  • Melting Point: 8-9 °C
  • Refractive Index: n20/D 1.449
  • PSA: 78.90000
  • LogP: 8.23640

Trinonanoin Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • RTECS:RA7005000

Trinonanoin Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Trinonanoin Pricemore >>

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Additional information on Trinonanoin

Trinonanoin (CAS No. 126-53-4): An Overview of Its Properties, Applications, and Recent Research

Trinonanoin, also known as tri-nonyl ester or trinonyl glyceride, is a compound with the chemical formula C27H54O6. It is classified as a triglyceride and is characterized by its long-chain fatty acid esters. The compound is listed in the Chemical Abstracts Service (CAS) database with the registry number CAS No. 126-53-4. This detailed overview aims to provide a comprehensive understanding of Trinonanoin, including its chemical properties, applications, and recent research developments.

Chemical Properties and Structure

Trinonanoin is a triglyceride composed of three nonanoic acid molecules esterified to a glycerol backbone. Its molecular weight is approximately 474.73 g/mol. The compound is typically found as a colorless to pale yellow liquid with a mild, characteristic odor. It is insoluble in water but soluble in organic solvents such as ethanol, chloroform, and hexane. The physical properties of Trinonanoin, such as its melting point and boiling point, are influenced by the length and branching of the fatty acid chains.

The chemical structure of Trinonanoin contributes to its stability and reactivity. The long-chain fatty acids provide hydrophobic properties, making it useful in various applications where water resistance is desired. Additionally, the ester bonds in the molecule can be hydrolyzed under acidic or basic conditions, which can be advantageous in controlled-release formulations.

Applications in Industry and Research

Trinonanoin finds applications in multiple industries due to its unique properties. In the pharmaceutical industry, it is used as an excipient in drug formulations, particularly in oral and topical products. Its ability to enhance the solubility and bioavailability of poorly soluble drugs makes it a valuable component in drug delivery systems. For instance, it can be used to improve the absorption of lipophilic drugs through the skin or gastrointestinal tract.

In cosmetics, Trinonanoin serves as an emollient and moisturizer due to its skin-softening properties. It is often included in creams, lotions, and other personal care products to enhance their texture and performance. The compound's non-toxicity and low irritation potential make it suitable for use in sensitive skin formulations.

Recent Research Developments

The scientific community continues to explore new applications and properties of Trinonanoin. Recent studies have focused on its potential use in nanotechnology and biotechnology. For example, researchers have investigated the use of Trinonanoin-based nanoparticles for targeted drug delivery. These nanoparticles can encapsulate therapeutic agents and deliver them to specific sites within the body, reducing side effects and improving treatment efficacy.

In another study, scientists have explored the use of Trinonanoin as a biofuel precursor. The compound's high energy density and low viscosity make it a promising candidate for renewable energy applications. Researchers are working on optimizing the production process to make it more cost-effective and environmentally sustainable.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While Trinonanoin is generally considered safe for its intended uses, proper handling procedures should be followed to minimize any potential risks. It is important to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling the compound to prevent skin contact or inhalation.

In conclusion, Trinonanoin (CAS No. 126-53-4) is a versatile triglyceride with a wide range of applications in pharmaceuticals, cosmetics, nanotechnology, and renewable energy. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in various scientific fields.

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